3,4,5-triethoxy-N-((4-(4-ethoxyphenyl)-5-((2-((5-(ethylthio)-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: 3,4,5-triethoxy-N-[[4-(4-ethoxyphenyl)-5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C30H37N7O6S3/c1-6-40-21-13-11-20(12-14-21)37-24(33-35-29(37)45-18-25(38)32-28-34-36-30(46-28)44-10-5)17-31-27(39)19-15-22(41-7-2)26(43-9-4)23(16-19)42-8-3/h11-16H,6-10,17-18H2,1-5H3,(H,31,39)(H,32,34,38)
• InChI Key: UCPCHAHNWWLMQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=NN=C(S3)SCC)CNC(=O)C4=CC(=C(C(=C4)OCC)OCC)OCC
• Molecular Formula: C30H37N7O6S3
• Molecular Weight: 687.9 g/mol

Description

3,4,5-triethoxy-N-((4-(4-ethoxyphenyl)-5-((2-((5-(ethylthio)-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C30H37N7O6S3 and its molecular weight is 687.85. The purity is usually 95%.
BenchChem offers high-quality 3,4,5-triethoxy-N-((4-(4-ethoxyphenyl)-5-((2-((5-(ethylthio)-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4,5-triethoxy-N-((4-(4-ethoxyphenyl)-5-((2-((5-(ethylthio)-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antimicrobial Applications

• Novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone were synthesized and evaluated for anti-inflammatory and analgesic activities, showing potential as COX-1/COX-2 inhibitors with significant analgesic and anti-inflammatory effects (A. Abu‐Hashem et al., 2020).
• A study on the synthesis and antimicrobial activities of new 1,2,4-triazole derivatives revealed compounds with moderate to good activities against various microorganisms, highlighting the structural versatility and potential of these compounds in developing antimicrobial agents (H. Bektaş et al., 2007).

Synthesis and Biological Activity

• Research on microwave-assisted synthesis of hybrid molecules containing penicillanic or cephalosporanic acid moieties investigated their antimicrobial, antilipase, and antiurease activities. Some compounds demonstrated notable antimicrobial activity, highlighting the potential of these hybrids in medicinal chemistry (Serap Başoğlu et al., 2013).
• Another study focused on the design, synthesis, and evaluation of nematocidal activities of novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide moiety. The research indicated promising lead compounds for further development of nematicides, demonstrating significant activity against Bursaphelenchus xylophilus (Dan Liu et al., 2022).